Cas no 2098092-29-4 (ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate)

• Product Name: ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate
• CAS No: 2098092-29-4
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 5725586
• PubChem ID: 121205212
• Update Time: 2025-08-10

ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098092-29-4
• ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate
• AKOS026713920
• F1967-2884
• starbld0013223

• Inchi： 1S/C14H14N2O3/c1-3-19-14(17)11-8-13(16-15-9-11)10-4-6-12(18-2)7-5-10/h4-9H,3H2,1-2H3
• InChI Key： INNJAPXWJNRTEQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=NC(=C1)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Boiling Point: 466.8±40.0 °C at 760 mmHg
• Flash Point: 236.1±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate

Ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate (CAS No. 2098092-29-4): A Comprehensive Overview in Modern Chemical Research

Ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate, identified by its unique Chemical Abstracts Service Number (CAS No. 2098092-29-4), is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic ester, featuring a pyridazine core conjugated with a 4-methoxyphenyl moiety and an ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate functional group, has garnered attention due to its structural complexity and potential biological activities. The compound’s molecular architecture suggests a high degree of versatility, making it a valuable scaffold for the development of novel therapeutic agents.

The pyridazine ring, a six-membered aromatic heterocycle containing two adjacent nitrogen atoms, is well-documented for its role in various pharmacophores. Its incorporation into ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate enhances the compound’s ability to interact with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. The presence of the 4-methoxyphenyl substituent further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity. This combination of structural features positions ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate as a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate inflammation and immune responses. Pyridazine derivatives have been extensively studied for their potential anti-inflammatory properties, with several compounds entering clinical trials for conditions such as rheumatoid arthritis and inflammatory bowel disease. The methoxy group in ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate may contribute to its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, by interacting with specific signaling pathways. Preliminary in vitro studies have suggested that this compound exhibits dose-dependent inhibition of these cytokines, making it a candidate for therapeutic intervention.

Beyond its anti-inflammatory potential, ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate has also shown promise in the context of neurodegenerative diseases. The pyridazine core is structurally similar to certain neuroactive compounds that have demonstrated efficacy in models of Alzheimer’s disease and Parkinson’s disease. Researchers are investigating whether the unique electronic properties of this compound can disrupt aberrant protein aggregation and oxidative stress pathways associated with these conditions. Early findings indicate that ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate may protect against neuronal damage by modulating mitochondrial function and reducing reactive oxygen species generation.

The synthesis of ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate involves multi-step organic transformations that highlight the compound’s synthetic accessibility while maintaining high purity standards. Key synthetic steps include condensation reactions to form the pyridazine ring, followed by esterification to introduce the ethyl carboxylate group. The introduction of the 4-methoxyphenyl substituent typically employs nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, depending on the desired regioselectivity. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields.

In terms of pharmacokinetic properties, ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate exhibits favorable solubility characteristics due to its polar functional groups, which enhance bioavailability. Computational modeling studies have predicted that this compound has a reasonable metabolic stability, allowing for prolonged circulation time in vivo. Additionally, preliminary pharmacokinetic studies in animal models suggest that it distributes widely across tissues but does not accumulate excessively in organs such as the liver or kidneys. These findings are crucial for optimizing dosing regimens and minimizing potential side effects.

The regulatory landscape for novel pharmaceutical compounds like ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate is stringent but well-established. Regulatory agencies require comprehensive preclinical data demonstrating safety and efficacy before approving new drugs for human use. Current research efforts are focused on generating this data through rigorous in vitro and in vivo studies. These studies aim to establish dose-response relationships, identify potential toxicities, and assess interactions with other drugs or endogenous pathways. The successful completion of these studies will be critical for advancing ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate into clinical trials.

The future direction of research on ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate is multifaceted. One area of focus is structure-activity relationship (SAR) optimization to enhance its biological activity while minimizing off-target effects. By systematically modifying substituents on the pyridazine ring or the phenolic moiety, researchers can fine-tune the compound’s pharmacological profile. Another promising avenue is exploring its potential as a prodrug—a precursor that is converted into an active drug within the body—which could improve delivery and reduce toxicity.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications. Open innovation models facilitate knowledge sharing and accelerate drug development pipelines by leveraging diverse expertise and resources. As research on ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate progresses, partnerships will be crucial for addressing complex challenges such as drug resistance or adverse effects observed during early-stage trials.

In conclusion,Ethyl 6-(4-methoxyphenyl)pyridazine-4-carboxylate (CAS No. 2098092-29-4) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting inflammation, neurodegeneration, and other critical diseases. Continued research efforts will be essential to fully realize its clinical potential while ensuring safety and efficacy through rigorous scientific investigation.